Cas no 1360935-26-7 ((6-nitro-1H-indol-3-yl)methanamine)

• Product Name: (6-nitro-1H-indol-3-yl)methanamine
• CAS No: 1360935-26-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6378020
• PubChem ID: 82504792
• Update Time: 2025-06-22

(6-nitro-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-nitro-1H-indol-3-yl)methanamine
• EN300-1275673
• 1360935-26-7

• Inchi： 1S/C9H9N3O2/c10-4-6-5-11-9-3-7(12(13)14)1-2-8(6)9/h1-3,5,11H,4,10H2
• InChI Key： IIUNORGPLJQTKG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC=C2CN)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.6Ų

Additional information on (6-nitro-1H-indol-3-yl)methanamine

1360935-26-7: A Comprehensive Overview of (6-Nitro-1H-Indol-3-Yl)Methanamine

The compound 1360935-26-7, also known as (6-nitro-1H-indol-3-yl)methanamine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are widely studied for their unique chemical properties and biological activities. The indole core of this molecule is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, making it highly versatile in terms of reactivity and functionality.

The presence of the nitro group at the 6-position of the indole ring introduces additional electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This modification not only enhances the stability of the compound but also opens up new avenues for its application in fields such as pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted the potential of (6-nitro-1H-indol-3-yl)methanamine as a precursor for synthesizing advanced materials with tailored electronic properties.

One of the most promising applications of 1360935-26-7 lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be efficiently converted into various derivatives with potent anti-inflammatory, antioxidant, and antimicrobial activities. For instance, a study published in *Journal of Medicinal Chemistry* revealed that certain derivatives of (6-nitro-1H-indol-3-yl)methanamine exhibit remarkable efficacy against inflammatory diseases, making them potential candidates for drug development.

In addition to its role in pharmaceuticals, 1360935-26-7 has also gained attention in the field of materials science. The molecule's ability to form stable coordination complexes with metal ions has been exploited to create novel materials for sensing applications. A recent breakthrough reported in *Advanced Materials* showcased how (6-nitro-1H-indol-3-yl)methanamine can be used to fabricate highly sensitive sensors for detecting heavy metal ions in environmental samples. This application underscores the compound's versatility and its potential impact on environmental monitoring technologies.

The synthesis of 1360935-26-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and excellent purity levels, ensuring that the compound is readily available for large-scale applications. Furthermore, advancements in green chemistry have enabled the development of eco-friendly synthesis routes for (6-nitro-1H-indol-3-Yl)methanamine, reducing its environmental footprint and making it more sustainable for industrial use.

Another area where 1360935-26-X has shown immense promise is in agrochemicals. Studies have demonstrated that certain derivatives of this compound possess potent pesticidal activities, making them effective candidates for controlling agricultural pests without harming beneficial insects or the environment. This discovery aligns with global efforts to develop sustainable agricultural practices and reduce reliance on harmful chemical pesticides.

In conclusion, 1360935-X-X-X (commonly referred to as (6-nitro-X-X-X)X-X-X) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific and industrial innovations. As research continues to uncover new possibilities for this compound, its significance in various fields is expected to grow further.